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Compound of Interest

Compound Name: 3-(Diethylamino)propylamine

Cat. No.: B094944 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides critical safety and logistical information for the

use of 3-(Diethylamino)propylamine, a flammable and corrosive compound that is also

harmful if swallowed or in contact with skin.[1][2][3] Adherence to these guidelines is essential

for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification
3-(Diethylamino)propylamine is classified under several hazard categories. Understanding

these classifications is the first step in safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b094944?utm_src=pdf-interest
https://www.benchchem.com/product/b094944?utm_src=pdf-body
https://aksci.com/sds/J54211_SDS.pdf
https://www.merckmillipore.com/FR/en/product/3-Diethylamino-1-propylamine,MDA_CHEM-814100
https://www.miller-stephenson.com/wp-content/uploads/sds/DEAPA.pdf
https://www.benchchem.com/product/b094944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[1][2][3]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2][3]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[1][2]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[1][2]

Serious Eye Damage/Eye

Irritation
Category 1

H314: Causes severe skin

burns and eye damage.[1]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[1][2]

Acute Aquatic Toxicity Category 3
H402: Harmful to aquatic life.

[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[1][3]

The following table summarizes the required PPE for handling 3-(Diethylamino)propylamine.
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Body Part Protection Specification

Eyes/Face Safety Goggles, Face Shield

Chemical goggles or a face

shield are necessary to protect

against splashes.[4]

Skin
Protective Gloves, Protective

Clothing

Wear suitable protective

gloves and clothing.[1][4]

Respiratory Respirator

In case of inadequate

ventilation, wear respiratory

protection. A type ABEK

(EN14387) respirator filter is

recommended.[5]

Always inspect PPE before use and ensure it is in good condition. Contaminated work clothes

should be laundered by individuals who have been informed of the hazards.[6]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's integrity.

Handling:

Avoid contact with skin, eyes, and personal clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid breathing fumes, mist, or vapors.[1][4]

Use only in a well-ventilated area.[1][3]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][3][4]

Use non-sparking tools and take precautionary measures against static discharge.[1][3][4]

Do not eat, drink, or smoke when using this product.[1][4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://aksci.com/sds/J54211_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/549975
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0692.pdf
https://aksci.com/sds/J54211_SDS.pdf
https://aksci.com/sds/J54211_SDS.pdf
https://aksci.com/sds/J54211_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://aksci.com/sds/J54211_SDS.pdf
https://www.miller-stephenson.com/wp-content/uploads/sds/DEAPA.pdf
https://aksci.com/sds/J54211_SDS.pdf
https://www.miller-stephenson.com/wp-content/uploads/sds/DEAPA.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://aksci.com/sds/J54211_SDS.pdf
https://www.miller-stephenson.com/wp-content/uploads/sds/DEAPA.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://aksci.com/sds/J54211_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0692.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Store in a tightly-closed container when not in use.[1][4]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep away from sources of ignition.[1]

Store locked up.[1][3]

Incompatible materials include strong oxidizing agents, acids, acid anhydrides, and acid

chlorides.[1][7]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Obtain medical aid

immediately.[1][3] Wash contaminated clothing

before reuse.[1][3]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[1]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[1][4]
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In case of a spill or leak, evacuate personnel from the area and remove all ignition sources.[4]

[6] Absorb the spill with inert material such as dry sand or earth and place it into a suitable

disposal container.[1][6]

Disposal Plan
3-(Diethylamino)propylamine and its containers must be disposed of as hazardous waste.

Chemical Disposal: Dispose of contents and container to an approved waste disposal plant.

[1][3] Consult federal, state, and local hazardous waste regulations to ensure complete and

accurate classification and disposal.[1]

Container Disposal: Do not reuse empty containers as they may contain residual flammable

vapors.[4] Dispose of them as unused product.[1]

Operational Workflow for Handling 3-
(Diethylamino)propylamine
The following diagram outlines the standard operating procedure for safely handling 3-
(Diethylamino)propylamine in a laboratory setting.
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Preparation

Handling

Post-Handling

Emergency Response

Review Safety Data Sheet (SDS)

Ensure proper ventilation

Don appropriate Personal Protective Equipment (PPE)

Ground equipment and use non-sparking tools

Carefully transfer the chemical

Keep container tightly closed when not in use

Decontaminate work area

Properly dispose of waste

Remove and decontaminate/dispose of PPE

Wash hands thoroughly

In case of spill, evacuate and contain

Seek immediate medical attention

In case of exposure, follow first-aid procedures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-(Diethylamino)propylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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